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Compound of Interest

Compound Name: 3-Amino-2-methylphenol

Cat. No.: B1266678 Get Quote

Abstract: This technical guide provides a comprehensive overview of 3-Amino-2-
methylphenol, a versatile chemical intermediate. It details the compound's chemical and

physical properties, synthesis, and applications, with a particular focus on its relevance to

researchers, scientists, and professionals in drug development. This document includes a

summary of quantitative data, and logical workflows.

Please Note: The initial user query associated this compound with CAS number 53222-92-7.

However, extensive database searches confirm that CAS 53222-92-7 is assigned to 3-Amino-
2-methylphenol.[1][2][3][4][5][6][7] This guide will focus on the chemical entity 3-Amino-2-
methylphenol, using the correct CAS number 53222-92-7 for all technical data and

references.

Chemical and Physical Properties
3-Amino-2-methylphenol, also known as 3-amino-o-cresol, is an organic compound with the

molecular formula C7H9NO.[1][2] It presents as a solid at room temperature and is used in

various chemical syntheses.

Table 1: Physicochemical Properties of 3-Amino-2-methylphenol
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Property Value Reference

CAS Number 53222-92-7 [1][2][3][4][5][6][7]

Molecular Formula C7H9NO [1][2]

Molecular Weight 123.15 g/mol [1][2]

Appearance White Powder / Solid [7]

Melting Point 129-130 °C

Boiling Point 221.8 °C [1]

Flash Point 129 °C [1]

SMILES String CC1=C(C=CC=C1O)N [1]

InChI Key
FLROJJGKUKLCAE-

UHFFFAOYSA-N
[4]

Synthesis and Reactivity
While specific, detailed experimental protocols for the synthesis of 3-Amino-2-methylphenol
are not readily available in the public domain, the synthesis of aminophenols, in general, can

be achieved through the reduction of the corresponding nitrophenols.[8] This process often

involves hydrogenation in the presence of a catalyst or reduction with iron.[8]

Logical Workflow for a General Aminophenol Synthesis

The following diagram illustrates a generalized workflow for the synthesis of an aminophenol,

which can be conceptually applied to 3-Amino-2-methylphenol.
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Conceptual Synthesis Workflow
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Caption: A conceptual workflow for the synthesis of 3-Amino-2-methylphenol.

Applications in Research and Development
3-Amino-2-methylphenol serves as a versatile building block in organic synthesis. Its

applications are primarily in the synthesis of more complex molecules.

Intermediate in Dye and Pigment Synthesis
Aminophenols are crucial intermediates in the production of various dyes, including azo dyes

and metal-complex dyes.[9][10] The amino and hydroxyl groups of 3-Amino-2-methylphenol
allow for diazotization and coupling reactions to form chromophoric systems.

Pharmaceutical and Agrochemical Synthesis
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This compound is utilized as an intermediate in the synthesis of pharmaceuticals and

agrochemicals.[9][10] The presence of amino and chloro functional groups in related structures

can enhance biological activity, making it a valuable precursor for developing active

pharmaceutical ingredients (APIs).[10]

Polymer Chemistry
3-Amino-2-methylphenol is used in the production of polyamides, polyesters, polyimides, and

other polymers.[11] The bifunctional nature of the molecule (amine and hydroxyl groups) allows

it to participate in polymerization reactions.

Biological Research
Some sources suggest that 3-Amino-2-methylphenol has been investigated for its biological

activities. It has been described as a trypsin inhibitor and may have anti-inflammatory

properties.[1] It is also noted to inhibit proteases like chymotrypsin and elastase.[1] However,

detailed studies and experimental protocols on these activities are not extensively documented

in the available literature.

Experimental Protocols
Detailed, step-by-step experimental protocols for the use of 3-Amino-2-methylphenol are

proprietary and not widely published. However, based on its applications, one can infer the

types of experiments it would be involved in.

General Experimental Workflow for Azo Dye Synthesis

The following diagram illustrates a generalized workflow for the synthesis of an azo dye using

an aminophenol like 3-Amino-2-methylphenol as a precursor.
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General Azo Dye Synthesis Workflow
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Caption: A generalized workflow for the synthesis of an azo dye.

Safety and Handling
3-Amino-2-methylphenol is classified as an irritant. It is known to cause skin irritation, serious

eye irritation, and may cause respiratory irritation.[5][12]

Table 2: GHS Hazard Information
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Hazard Class Hazard Statement

Skin Irritant H315: Causes skin irritation

Eye Irritant H319: Causes serious eye irritation

Specific Target Organ Toxicity H335: May cause respiratory irritation

Recommended Personal Protective Equipment (PPE):

Dust mask (type N95 or equivalent)

Eyeshields

Gloves

Conclusion
3-Amino-2-methylphenol is a valuable chemical intermediate with a range of applications in

the synthesis of dyes, pharmaceuticals, and polymers. Its bifunctional nature makes it a

versatile building block for organic chemists. While detailed experimental protocols and in-

depth biological studies are not extensively available in the public domain, its established use

as a synthetic precursor highlights its importance in chemical and pharmaceutical research and

development. Researchers and scientists should handle this compound with appropriate safety

precautions due to its irritant properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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